2-fluorobenzaldehyde (4-chloro-1-phthalazinyl)hydrazone

• IUPAC Name: 4-chloro-N-[(E)-(2-fluorophenyl)methylideneamino]phthalazin-1-amine
• InChI: InChI=1S/C15H10ClFN4/c16-14-11-6-2-3-7-12(11)15(21-19-14)20-18-9-10-5-1-4-8-13(10)17/h1-9H,(H,20,21)/b18-9+
• InChI Key: HTMCXIRWSHOPDV-GIJQJNRQSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=NNC2=NN=C(C3=CC=CC=C32)Cl)F
• Isomeric SMILES: C1=CC=C(C(=C1)/C=N/NC2=NN=C(C3=CC=CC=C32)Cl)F
• Molecular Formula: C15H10ClFN4
• Molecular Weight: 300.72 g/mol

Description

2-fluorobenzaldehyde (4-chloro-1-phthalazinyl)hydrazone is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is a hydrazone derivative that has been synthesized using different methods to investigate its properties and applications.

Mechanism of Action

The mechanism of action of 2-fluorobenzaldehyde (4-chloro-1-phthalazinyl)hydrazone is not fully understood. However, it is believed to act by inhibiting the activity of enzymes such as acetylcholinesterase, butyrylcholinesterase, and tyrosinase. It has also been suggested that it induces apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
2-fluorobenzaldehyde (4-chloro-1-phthalazinyl)hydrazone has been shown to have different biochemical and physiological effects. It has been reported to inhibit the activity of acetylcholinesterase, which is an enzyme involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to an increase in acetylcholine levels, which can affect cognitive function. It has also been shown to inhibit the activity of tyrosinase, which is an enzyme involved in the production of melanin. This inhibition can lead to a decrease in melanin production, which can affect skin pigmentation.

Advantages and Limitations for Lab Experiments

2-fluorobenzaldehyde (4-chloro-1-phthalazinyl)hydrazone has several advantages and limitations for lab experiments. One of the advantages is its potential as a potent inhibitor of different enzymes, which makes it a valuable tool for investigating enzyme activity. However, its limited solubility in water can make it challenging to work with in aqueous solutions. Additionally, its potential toxicity can limit its use in biological systems.

Future Directions

There are several future directions for the investigation of 2-fluorobenzaldehyde (4-chloro-1-phthalazinyl)hydrazone. One potential direction is the investigation of its potential as an anticancer agent. Further studies are needed to investigate its mechanism of action and its efficacy in different cancer cell lines. Additionally, its potential as an antibacterial and antifungal agent warrants further investigation. Finally, the development of new synthesis methods and modifications of the compound can lead to the discovery of new properties and applications.
In conclusion, 2-fluorobenzaldehyde (4-chloro-1-phthalazinyl)hydrazone is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further investigation of this compound can lead to the discovery of new properties and applications that can benefit various fields of scientific research.

Synthesis Methods

2-fluorobenzaldehyde (4-chloro-1-phthalazinyl)hydrazone can be synthesized through different methods. One of the most common methods is the reaction of 2-fluorobenzaldehyde with 4-chloro-1-phthalazinyl hydrazine under reflux conditions. The reaction is carried out in the presence of a solvent such as ethanol or methanol. The product is then purified through recrystallization to obtain a pure compound.

Scientific Research Applications

2-fluorobenzaldehyde (4-chloro-1-phthalazinyl)hydrazone has been widely used in scientific research due to its potential applications in various fields. It has been investigated as a potential inhibitor of different enzymes such as acetylcholinesterase, butyrylcholinesterase, and tyrosinase. It has also been studied for its antibacterial and antifungal properties. Additionally, it has been investigated as a potential anticancer agent due to its ability to induce apoptosis in cancer cells.